N-(3-acetylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(3-oxo-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C18H16N2O4/c1-12(21)13-5-4-6-14(9-13)19-17(22)10-20-15-7-2-3-8-16(15)24-11-18(20)23/h2-9H,10-11H2,1H3,(H,19,22)
• InChI Key: QFJDHEKZSGCIFX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=O)COC3=CC=CC=C32
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

N-(3-acetylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide, also known as ABT-492, is a synthetic compound that belongs to the class of oxazolidinones. It exhibits antibacterial activity against a broad range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Streptococcus pneumoniae. ABT-492 is a promising candidate for the treatment of bacterial infections, especially those caused by antibiotic-resistant strains.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide involves the inhibition of bacterial protein synthesis. It binds to the 23S rRNA of the bacterial ribosome, which prevents the formation of the initiation complex and inhibits the elongation phase of protein synthesis. This results in the inhibition of bacterial growth and the eventual death of the bacteria.
Biochemical and Physiological Effects
This compound has been found to have minimal toxicity and side effects in animal studies. It has been shown to have good oral bioavailability and to distribute well in the body. This compound has also been found to have a long half-life, which makes it suitable for once-daily dosing. In addition, this compound has been shown to have good penetration into infected tissues, such as lung tissue in cases of pneumonia.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has several advantages for lab experiments. It has a broad spectrum of antibacterial activity, which makes it suitable for testing against a wide range of bacterial strains. It has also been found to have good in vitro and in vivo activity against antibiotic-resistant strains, such as MRSA and vancomycin-resistant enterococci (VRE). However, this compound has some limitations, such as the potential for the development of resistance and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide. One area of focus is the development of new formulations and delivery methods to improve its pharmacokinetic properties and efficacy. Another area of research is the investigation of its potential for combination therapy with other antibiotics to enhance its antibacterial activity. In addition, further studies are needed to determine its safety and efficacy in humans, especially in the treatment of antibiotic-resistant infections.

Scientific Research Applications

N-(3-acetylphenyl)-2-(3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been extensively studied for its antibacterial activity and mechanism of action. It has been shown to inhibit bacterial protein synthesis by binding to the 23S rRNA of the bacterial ribosome. This results in the prevention of the formation of the initiation complex and the inhibition of the elongation phase of protein synthesis. This compound has also been found to have synergistic effects with other antibiotics, such as rifampin and vancomycin.